Cas no 1862864-45-6 (N-(1-Cyanoethyl)[1,1′-bicyclopropyl]-2-carboxamide)

• Product Name: N-(1-Cyanoethyl)[1,1′-bicyclopropyl]-2-carboxamide
• CAS No: 1862864-45-6
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5457588
• PubChem ID: 131103960
• Update Time: 2025-10-28

N-(1-Cyanoethyl)[1,1′-bicyclopropyl]-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1360311708
• EN300-8415771
• 1862864-45-6
• N-(1-Cyanoethyl)-2-cyclopropylcyclopropane-1-carboxamide
• N-(1-Cyanoethyl)[1,1′-bicyclopropyl]-2-carboxamide

• Inchi： 1S/C10H14N2O/c1-6(5-11)12-10(13)9-4-8(9)7-2-3-7/h6-9H,2-4H2,1H3,(H,12,13)
• InChI Key： MQLMVAPBFKIFNG-UHFFFAOYSA-N
• SMILES： C1(C2CC2)CC1C(NC(C#N)C)=O

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.212±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 389.0±21.0 °C(Predicted)
• pka: 13.46±0.40(Predicted)

Additional information on N-(1-Cyanoethyl)[1,1′-bicyclopropyl]-2-carboxamide

Professional Introduction to N-(1-Cyanoethyl)[1,1′-bicyclopropyl]-2-carboxamide (CAS No. 1862864-45-6)

N-(1-Cyanoethyl)[1,1′-bicyclopropyl]-2-carboxamide is a specialized compound with significant applications in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 1862864-45-6, has garnered attention due to its unique structural properties and potential therapeutic benefits. The molecular structure of this compound features a complex arrangement of atoms, including a cyanoethyl group and a bicyclopropyl moiety, which contribute to its distinct chemical behavior and reactivity.

The bicyclopropyl group in the molecular structure of N-(1-Cyanoethyl)[1,1′-bicyclopropyl]-2-carboxamide is particularly noteworthy. This moiety is known for its stability and rigidity, which can influence the compound's interactions with biological targets. Recent studies have highlighted the potential of bicyclopropyl compounds in modulating enzyme activity and binding to specific protein receptors. This structural feature makes the compound a promising candidate for drug development, particularly in the treatment of neurological disorders and inflammatory conditions.

In the realm of pharmaceutical research, the cyanoethyl group plays a crucial role in determining the compound's pharmacokinetic properties. The cyano group can enhance the compound's solubility in water, while the ethyl chain provides additional flexibility. This balance between hydrophilicity and lipophilicity is essential for achieving optimal bioavailability and target specificity. Researchers have observed that compounds with similar structural motifs often exhibit enhanced binding affinity to biological targets, making them valuable tools for therapeutic intervention.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of N-(1-Cyanoethyl)[1,1′-bicyclopropyl]-2-carboxamide. Molecular docking studies have shown that this compound can interact with various enzymes and receptors, suggesting multiple potential therapeutic applications. For instance, preliminary data indicate that it may inhibit the activity of certain kinases involved in cancer progression. Additionally, its ability to cross the blood-brain barrier has raised interest in its potential use for treating central nervous system disorders.

The synthesis of N-(1-Cyanoethyl)[1,1′-bicyclopropyl]-2-carboxamide presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to enhance yield and purity. These advancements are crucial for advancing preclinical studies and eventual clinical trials.

One of the most exciting areas of research involving N-(1-Cyanoethyl)[1,1′-bicyclopropyl]-2-carboxamide is its potential as a lead compound for drug development. By modifying specific parts of its structure, researchers can fine-tune its biological activity to target specific diseases more effectively. For example, replacing the cyanoethyl group with other functional groups could alter its pharmacological profile without significantly affecting its overall stability. This flexibility makes it an attractive candidate for medicinal chemists exploring new therapeutic avenues.

The environmental impact of synthesizing and using N-(1-Cyanoethyl)[1,1′-bicyclopropyl]-2-carboxamide is also an important consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that pharmaceutical research remains viable in the long term while minimizing its ecological footprint.

In conclusion, N-(1-Cyanoethyl)[1,1′-bicyclopropyl]-2-carboxamide (CAS No. 1862864-45-6) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it a valuable tool for drug discovery and development. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in addressing various medical challenges.